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Compound of Interest

Compound Name: Ferrous nitrate hexahydrate

Cat. No.: B082617 Get Quote

Introduction

Ferrous nitrate hexahydrate, Fe(NO₃)₂·6H₂O, is an iron(II) salt that serves as a source of

ferrous ions (Fe²⁺) and has emerging applications in the field of wastewater treatment. While

other ferrous salts like ferrous sulfate and ferrous chloride are more commonly utilized, ferrous
nitrate hexahydrate presents a viable alternative for various treatment processes. Its primary

applications include the synthesis of advanced catalysts for pollutant degradation and, by

extension from the behavior of other ferrous salts, roles in chemical precipitation for

phosphorus and heavy metal removal, and as a reagent in Fenton-based advanced oxidation

processes for the degradation of persistent organic pollutants such as dyes.

This document provides detailed application notes and experimental protocols for researchers,

scientists, and professionals in drug development who may encounter wastewater treatment

challenges.

Phosphorus Removal by Chemical Precipitation
Application Note: Ferrous ions react with phosphate ions in wastewater to form insoluble

ferrous phosphate, which can then be removed through sedimentation and/or filtration. The

effectiveness of phosphorus removal is highly dependent on the molar ratio of iron to

phosphorus and the pH of the wastewater. While specific studies detailing the use of ferrous
nitrate hexahydrate are limited, the performance is expected to be comparable to other
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ferrous salts like ferrous sulfate. For ferrous salts, phosphorus removal ratios of approximately

0.37 mg of Phosphorus per mg of iron have been reported.[1] It is also noted that ferric salts

are generally more efficient for phosphorus removal than ferrous salts.[2]

Experimental Protocol: Jar Testing for Optimal Dosage

Objective: To determine the optimal dose of ferrous nitrate hexahydrate and the optimal pH

for phosphorus removal from a specific wastewater sample.

Materials:

Ferrous nitrate hexahydrate (Fe(NO₃)₂·6H₂O)

Stock solution of ferrous nitrate hexahydrate (e.g., 10 g/L)

Wastewater sample with a known initial phosphate concentration

Jar testing apparatus with multiple beakers (typically 6)

pH meter and probes

Solutions for pH adjustment (e.g., 0.1 M NaOH and 0.1 M HCl)

Syringes or pipettes for dosing

Spectrophotometer and reagents for phosphate analysis (e.g., PhosVer® 3 method)

Turbidimeter

Procedure:

1. Fill each of the six beakers with 500 mL of the wastewater sample.

2. Place the beakers in the jar testing apparatus.

3. While stirring at a rapid mix speed (e.g., 100-120 rpm), adjust the pH of the water in each

beaker to the desired set points. For ferrous salts, an optimal pH range is often between

7.0 and 8.0.
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4. Add varying doses of the ferrous nitrate hexahydrate stock solution to each beaker to

achieve a range of Fe²⁺:PO₄³⁻ molar ratios (e.g., 1:1, 1.5:1, 2:1, 2.5:1, 3:1, 3.5:1).

5. Maintain the rapid mix for 1-3 minutes to ensure complete dispersion of the coagulant.

6. Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for a flocculation period of 15-30

minutes.

7. Turn off the stirrer and allow the floc to settle for 30-60 minutes.

8. Carefully extract a supernatant sample from the top of each beaker, avoiding disturbance

of the settled sludge.

9. Measure the final pH, residual phosphate concentration, and turbidity of each supernatant

sample.

10. Calculate the percentage of phosphate removal for each dose.

11. Plot the phosphate removal percentage against the ferrous nitrate hexahydrate dose to

determine the optimal dosage.

Quantitative Data for Phosphorus Removal using Iron Salts

Coagulant
Type

Molar Ratio
(Fe:P)

pH Range

Soluble
Phosphoru
s Removal
(%)

Total
Phosphoru
s Removal
(%)

Reference

Ferrous

Sulphate
2.60 ~7.0-7.5 -

>95% to meet

<0.30 mg/L
[3]

Ferrous

Sulphate

based

Not specified 5.0 - 5.3 up to 97% up to 80% [4]

Ferric

Chloride
Not specified 4.95 - 5.6 98% 78% [4]
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Experimental Workflow for Phosphorus Removal

Caption: Jar testing workflow for optimizing phosphorus removal.

Heavy Metal Removal by Co-precipitation
Application Note: Ferrous salts are effective in removing various heavy metals from wastewater

through co-precipitation. The addition of ferrous nitrate hexahydrate would increase the pH,

leading to the formation of ferrous hydroxide [Fe(OH)₂]. Heavy metal ions are then removed

from the solution by being incorporated into the precipitating iron hydroxide floc. This process is

highly pH-dependent, with optimal removal for many metals occurring in a slightly alkaline

range.

Experimental Protocol: Heavy Metal Co-precipitation

Objective: To determine the effectiveness of ferrous nitrate hexahydrate for the removal of

specific heavy metals (e.g., Cr³⁺, Cu²⁺, Pb²⁺, Zn²⁺) from a synthetic or real wastewater

sample.

Materials:

Ferrous nitrate hexahydrate (Fe(NO₃)₂·6H₂O)

Wastewater containing known concentrations of heavy metals.

pH meter.

NaOH and HCl solutions for pH adjustment.

Jar testing apparatus.

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma (ICP) for heavy

metal analysis.

0.45 µm syringe filters.

Procedure:
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1. Place 500 mL of the wastewater sample into each beaker of the jar tester.

2. Begin stirring at a rapid mix speed (100-120 rpm).

3. Add a predetermined dose of ferrous nitrate hexahydrate solution to each beaker.

Dosing is often determined based on the total suspended solids and the desired level of

treatment.

4. Adjust the pH of each beaker to a different value (e.g., 7.0, 7.5, 8.0, 8.5, 9.0, 9.5) using

NaOH.

5. Maintain the rapid mix for 2-5 minutes.

6. Reduce the stirring to a slow mix (20-40 rpm) for 20-30 minutes to promote flocculation.

7. Stop stirring and allow the precipitate to settle for 30-60 minutes.

8. Collect a supernatant sample from each beaker.

9. Filter the samples through a 0.45 µm filter.

10. Analyze the filtered samples for residual heavy metal concentrations using AAS or ICP.

11. Calculate the removal efficiency for each heavy metal at each pH.

Quantitative Data for Heavy Metal Removal using Iron Salts
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Metal Ion
Treatment
Method

Initial
Concentrati
on

Removal
Efficiency
(%)

pH Reference

Cr³⁺, Cu²⁺,

Fe²⁺, Zn²⁺,

Pb²⁺

Adsorption on

waste-

derived

sorbents

Not specified

Varied by

metal and

sorbent

Not specified [4]

Multiple

heavy metals

Co-

precipitation

with ferric

salts

Not specified
High, to ppb

levels

Adjusted for

precipitation
[5]

Logical Relationship for Heavy Metal Co-precipitation

Caption: Co-precipitation mechanism for heavy metal removal.

Dye Degradation via Fenton's Reaction
Application Note: The Fenton process is an advanced oxidation process (AOP) that utilizes

hydroxyl radicals (•OH) to degrade organic pollutants. The classical Fenton's reagent is a

mixture of hydrogen peroxide (H₂O₂) and a ferrous iron catalyst. Ferrous nitrate hexahydrate
can serve as the source of Fe²⁺. The reaction is most effective under acidic conditions, typically

at a pH between 2.5 and 4.0.[1] The degradation of dyes can be very efficient, with reported

color removal efficiencies of up to 98%.[1]

Experimental Protocol: Fenton Oxidation of Dye Wastewater

Objective: To evaluate the effectiveness of the Fenton process using ferrous nitrate
hexahydrate for the decolorization and COD reduction of a dye-containing wastewater.

Materials:

Ferrous nitrate hexahydrate (Fe(NO₃)₂·6H₂O)

30% Hydrogen peroxide (H₂O₂) solution
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Synthetic dye wastewater (e.g., containing Remazol Black 5) or real textile effluent.

Sulfuric acid (H₂SO₄) and sodium hydroxide (NaOH) for pH adjustment.

pH meter.

Beakers and magnetic stirrer.

Spectrophotometer for color measurement at the dye's maximum wavelength (λ_max).

COD analysis vials and reactor.

Procedure:

1. Place a known volume (e.g., 250 mL) of the dye wastewater into a beaker.

2. While stirring, adjust the initial pH of the wastewater to the desired acidic level (e.g., pH

3.0) using sulfuric acid.

3. Add the desired amount of ferrous nitrate hexahydrate to achieve a specific Fe²⁺

concentration (e.g., 100 mg/L).

4. Initiate the reaction by adding the required volume of H₂O₂ solution. The H₂O₂:Fe²⁺ molar

ratio is a critical parameter to optimize.

5. Allow the reaction to proceed for a set time (e.g., 60 minutes), taking samples at regular

intervals (e.g., 5, 10, 20, 30, 60 minutes).

6. At each time point, quench the reaction in the collected sample by immediately raising the

pH to > 8.0 with NaOH. This will precipitate the iron as ferric hydroxide and stop the

generation of hydroxyl radicals.

7. Centrifuge or filter the quenched samples to remove the iron sludge.

8. Analyze the supernatant for residual color (absorbance at λ_max) and COD.

9. Calculate the percentage of decolorization and COD removal over time.

Quantitative Data for Dye Degradation using Fenton's Reagent
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Dye
Type

FeSO₄
Dose
(mg/L)

H₂O₂
Dose
(mg/L)

pH
Temper
ature
(°C)

COD
Remova
l (%)

Color
Remova
l (%)

Referen
ce

Remazol

Black 5

(100

mg/L)

100 400 3.0 40 71% 99% [6]

Remazol

Black 5

(200

mg/L)

225 1000 3.0 40 84% >99% [6]

Textile

Wastewa

ter

1200 600 3.0
Not

specified
85%

Not

specified
[1]

Textile

Wastewa

ter

200 100 3.0
Not

specified

Not

specified
98% [1]

Fenton Reaction Signaling Pathway

Caption: Simplified mechanism of dye degradation by Fenton's reagent.

Disclaimer: The provided protocols for phosphorus removal, heavy metal removal, and dye

degradation using ferrous nitrate hexahydrate are generalized based on the known chemistry

of ferrous ions in wastewater treatment. Optimal conditions (e.g., dosage, pH, reaction time)

are highly dependent on the specific characteristics of the wastewater and should be

determined through bench-scale treatability studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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